COPPER(II) FLUORIDE DIHYDRATE

Specification

• CAS No.: 13454-88-1
• Molecular Formula: CuF2H4O2
• Molecular Weight: 137.57 g/mol
• IUPAC Name: copper;difluoride;dihydrate
• Standard InChI: InChI=1S/Cu.2FH.2H2O/h;2*1H;2*1H2/q+2;;;;/p-2
• Standard InChI Key: CTRICEWDSISGPV-UHFFFAOYSA-L
• SMILES: O.O.[F-].[F-].[Cu+2]
• Canonical SMILES: O.O.[F-].[F-].[Cu+2]

Introduction

Chemical and Physical Properties

Copper(II) fluoride dihydrate possesses characteristic physical and chemical properties that define its behavior in various applications and reactions. Understanding these fundamental properties is essential for both theoretical studies and practical applications.

Chemical Identifiers

Parameter	Value
Chemical Formula	CuF₂·2H₂O (CuF₂H₄O₂)
CAS Number	13454-88-1
Molecular Weight	137.57 g/mol
Anhydrous Formula Weight	101.54 g/mol
PubChem CID	24884278
MDL Number	MFCD00010977
InChI Key	CTRICEWDSISGPV-UHFFFAOYSA-L
IUPAC Name	copper;difluoride;dihydrate
SMILES Notation	O.O.[F-].[F-].[Cu++]

The chemical identity parameters provide a standardized framework for referencing and identifying this compound across different scientific and industrial contexts.

Physical Properties

The physical characteristics of copper(II) fluoride dihydrate significantly influence its handling, storage, and application in various processes.

Property	Value
Appearance	Blue crystalline salt (hydrated form) or White crystalline powder
Melting Point	>130°C (decomposition)
Density	2.934 g/cm³
Physical Form	Powder
Odor	Odorless
Solubility	Slightly soluble in cold water, hydrolyzes to oxyfluoride in hot water

It's worth noting that there appears to be a discrepancy in the literature regarding the appearance of copper(II) fluoride dihydrate, with some sources describing it as blue while others describe it as white. This variation might be attributed to different preparation methods, purity levels, or specific crystalline forms.

Synthesis and Preparation

Several methods have been documented for the preparation of copper(II) fluoride dihydrate, with different approaches yielding slightly varying products.

Preparation from Basic Copper Carbonate

One established method involves the reaction of basic copper(II) carbonate with hydrofluoric acid:

• Basic copper(II) carbonate, Cu(OH)₂·CuCO₃, is added with stirring to a two-fold excess of 40% hydrofluoric acid

• The mixture is allowed to stand for several hours with occasional stirring

• The precipitated hydrate is filtered and washed with ethanol

• The product is air-dried briefly and stored in platinum containers to prevent contamination

This preparation method requires polyethylene apparatus to prevent the formation of fluorosilicate. Freshly prepared material is recommended for use as the hydrate slowly reacts on standing, potentially forming the basic fluoride.

Hydration of Anhydrous Copper(II) Fluoride

An alternative preparation method involves the hydration of anhydrous copper(II) fluoride. The anhydrous form can be synthesized by direct reaction of copper with fluorine at temperatures of 400°C:

Cu + F₂ → CuF₂

Thermal Decomposition

The thermal behavior of copper(II) fluoride dihydrate is distinctive and has been extensively studied through differential thermal analysis, X-ray diffraction, and chemical analysis techniques.

Decomposition Mechanism

Unlike copper(II) chloride dihydrate, which simply loses its water of hydration above 130°C to form anhydrous copper(II) chloride, copper(II) fluoride dihydrate undergoes a more complex decomposition pathway. The process occurs in multiple stages, with well-defined temperature thresholds.

Stage	Temperature	Process	Products
Stage 1	132°C	First decomposition	CuOHF·CuF₂ + HF + H₂O
Stage 2	420°C	Second decomposition	CuO + CuF₂ + HF

The thermal decomposition can be represented by the following chemical equations:

• First decomposition stage:
  2CuF₂·2H₂O → CuOHF·CuF₂ + 3HF + H₂O (at 132°C)

• Second decomposition stage:
  CuOHF·CuF₂ → CuO + CuF₂ + HF (at 420°C)

This two-stage decomposition pattern is significant because it demonstrates that anhydrous copper(II) fluoride cannot be prepared simply by heating the dihydrate, which contrasts with the behavior of many other metal halide hydrates.

Intermediate Products

The intermediate product formed during the first stage of decomposition, CuOHF·CuF₂, is a white crystalline material with distinct properties:

• It reacts with atmospheric moisture to form an equimolar mixture of CuOHF and CuF₂·2H₂O

• This hydration reaction can be monitored by weight gain and X-ray diffraction patterns

• The hydrated mixture slowly evolves hydrogen fluoride on standing, presumably due to decomposition of the dihydrate to the basic fluoride

The related basic fluoride, CuOHF, also undergoes a two-step decomposition process:

• 4CuOHF → CuOHF·CuF₂ + 2CuO + HF + H₂O (at 345°C)

• Followed by decomposition of CuOHF·CuF₂ at 410-420°C

Effect of Atmosphere

The nature of the decomposition process depends significantly on the presence or absence of air:

• In the presence of air, copper(II) oxide is the final product, and distinct decomposition steps are less clearly observed

• In a closed system where hydrogen fluoride produced prevents contact with air, the final products are copper(II) oxide and copper(II) fluoride, with clearly defined decomposition stages

Solubility and Reactivity

Copper(II) fluoride dihydrate exhibits specific solubility patterns and reactivity that influence its chemical behavior and applications.

Solubility Behavior

The compound is slightly soluble in cold water but undergoes hydrolysis to form oxyfluoride when exposed to hot water. This hydrolysis behavior was first observed by Berzelius, who reported the formation of a basic salt when an aqueous suspension of the hydrate was boiled. This behavior highlights the chemical instability of copper(II) fluoride dihydrate in aqueous environments at elevated temperatures.

Reactivity Patterns

The reactivity of copper(II) fluoride (both anhydrous and dihydrate forms) includes several notable aspects:

• It can form complex anions (CuF₃⁻, CuF₄²⁻, and CuF₆⁴⁻) when exposed to substances containing fluoride ions (F⁻)

• The anhydrous form loses fluorine when molten at temperatures above 950°C:

  • 2CuF₂ → 2CuF + F₂

  • 2CuF → CuF₂ + Cu

• Copper(II) fluoride catalyzes the decomposition of nitric oxides in emission control systems

Applications

Copper(II) fluoride dihydrate and its anhydrous form have several practical applications across different industrial sectors.

Industrial Applications

The compound finds utility in several industrial processes:

• Production of ceramics

• Component in fluxes used for brazing and soldering

• Catalyst for the decomposition of nitric oxides in emission control systems

Synthetic Organic Chemistry

One of the most significant applications of copper(II) fluoride is in organic synthesis, particularly for the preparation of fluorinated aromatic compounds:

• It can be used to make fluorinated aromatic hydrocarbons by reacting with aromatic hydrocarbons in an oxygen-containing atmosphere at temperatures above 450°C

• This reaction offers advantages over the traditional Sandmeyer reaction for fluorination, but is limited to compounds that can withstand the high reaction temperatures

• The process can be made catalytic as a coupled reaction using oxygen and hydrogen fluoride to regenerate the copper(II) fluoride:

  • ArH + CuF₂ → ArF + HF + CuF

  • 2CuF + ½O₂ + 2HF → 2CuF₂ + H₂O

• This method has been proposed as a "greener" approach to producing fluoroaromatics since it avoids generating toxic waste products such as ammonium fluoride

Hazard Parameter	Classification
Signal Word	Danger
Hazard Statements	H302 + H312 + H332-H314
Hazard Codes	Xn
Risk Codes	32-34
Transport Information	UN 3260 8 / PGIII
WGK Germany	3